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Compound of Interest

Compound Name: TAMRA DBCO, 5-isomer

Cat. No.: B15554467 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety

and proper chemical handling is paramount. This guide provides immediate, essential safety

and logistical information for the proper disposal of TAMRA DBCO, 5-isomer, a fluorescent

dye commonly used in copper-free click chemistry. Adherence to these procedures is critical for

minimizing environmental impact and maintaining a safe laboratory environment.

Quantitative Data Summary
The following table summarizes key quantitative data for TAMRA DBCO, 5-isomer, compiled

from various suppliers. This information is crucial for safe handling and for the accurate

completion of hazardous waste disposal forms.

Property Value Source

CAS Number 1911598-65-6 [1]

Molecular Formula C₄₃H₃₆N₄O₅ [2]

Molecular Weight 688.78 g/mol [2]

Excitation Maximum (λex) ~550-553 nm [1][2]

Emission Maximum (λem) ~575 nm [1][2]

Solubility Soluble in DMSO, DMF [2]

Storage Temperature -20°C, protected from light [2]
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Detailed Disposal Protocol for TAMRA DBCO, 5-
isomer
As a rhodamine derivative, TAMRA DBCO, 5-isomer is classified as a hazardous chemical

and requires specialized disposal. Do not dispose of this compound or its waste down the drain

or in regular solid waste streams[3]. The following step-by-step protocol outlines the approved

procedure for its disposal.

Step 1: Personal Protective Equipment (PPE)
Before handling any TAMRA DBCO, 5-isomer waste, ensure you are wearing the appropriate

personal protective equipment to minimize exposure. This includes:

Gloves: Chemically resistant gloves (e.g., nitrile).

Eye Protection: Safety glasses with side shields or chemical splash goggles.

Lab Coat: A standard laboratory coat to protect from splashes.

Step 2: Waste Identification and Segregation
All materials that have come into contact with TAMRA DBCO, 5-isomer must be considered

hazardous chemical waste. This includes:

Unused or expired TAMRA DBCO, 5-isomer solid.

Solutions containing TAMRA DBCO, 5-isomer.

Contaminated labware (e.g., pipette tips, vials, flasks).

Contaminated PPE (e.g., gloves).

Spill cleanup materials.

It is crucial to segregate this waste stream from other chemical waste unless explicitly

permitted by your institution's Environmental Health and Safety (EHS) department[4].

Step 3: Waste Collection and Labeling
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Container Selection: Use a chemically resistant, leak-proof container for all TAMRA DBCO,
5-isomer waste. Plastic containers are generally preferred for chemical waste[5].

Labeling: Clearly label the container as "Hazardous Waste." The label must include:

The full chemical name: "TAMRA DBCO, 5-isomer"

The concentration (if in solution).

The primary hazards (e.g., "Toxic," "Biohazard"). Rhodamines are generally toxic and

harmful to aquatic life[3].

The date of waste accumulation.

Step 4: Storage
Store the sealed hazardous waste container in a designated, secure hazardous waste

accumulation area[4]. This area should be well-ventilated and away from incompatible

materials. Ensure the container is kept closed except when adding waste[5].

Step 5: Disposal
Contact your institution's Environmental Health and Safety (EHS) department to arrange for the

collection and disposal of the hazardous waste[4]. Do not attempt to neutralize or treat the

chemical waste unless you are following a specifically approved institutional protocol. All waste

must be handled in accordance with local, state, and federal regulations[6].

Experimental Workflow and Logical Relationships
The following diagram illustrates the logical workflow for the proper disposal of TAMRA DBCO,
5-isomer, from the point of waste generation to its final disposal.
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Workflow for Proper Disposal of TAMRA DBCO, 5-isomer
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Caption: Logical workflow for the disposal of TAMRA DBCO, 5-isomer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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